Cas no 157652-24-9 (Ethyl 3-bromo-2-(bromomethyl)benzoate)
157652-24-9 structure
Product Name:Ethyl 3-bromo-2-(bromomethyl)benzoate
CAS No:157652-24-9
MF:C10H10Br2O2
MW:321.993201732636
MDL:MFCD18205381
CID:2129814
PubChem ID:22072840
Update Time:2025-04-21
Ethyl 3-bromo-2-(bromomethyl)benzoate Chemical and Physical Properties
Names and Identifiers
-
- 3-bromo-2-(bromomethyl)Benzoic acid ethyl ester
- ethyl 3-bromo-2-(bromomethyl)benzoate
- SY247866
- MFCD18205381
- 3-Bromo-2-bromomethyl-benzoic acid ethyl ester
- ethyl3-bromo-2-(bromomethyl)benzoate
- DB-366041
- SCHEMBL8724253
- 157652-24-9
- F30876
- Ethyl 3-bromo-2-(bromomethyl)benzoate
-
- MDL: MFCD18205381
- Inchi: 1S/C10H10Br2O2/c1-2-14-10(13)7-4-3-5-9(12)8(7)6-11/h3-5H,2,6H2,1H3
- InChI Key: PEEDOLWKGPCTRB-UHFFFAOYSA-N
- SMILES: BrC1=CC=CC(C(=O)OCC)=C1CBr
Computed Properties
- Exact Mass: 321.90271g/mol
- Monoisotopic Mass: 319.90475g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 197
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3
- XLogP3: 3.4
Ethyl 3-bromo-2-(bromomethyl)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | Y17525-1g |
Ethyl 3-bromo-2-(bromomethyl)benzoate |
157652-24-9 | 95% | 1g |
¥3909.0 | 2024-07-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | Y17525-5g |
Ethyl 3-bromo-2-(bromomethyl)benzoate |
157652-24-9 | 95% | 5g |
¥11859.0 | 2024-07-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | Y17525-250mg |
Ethyl 3-bromo-2-(bromomethyl)benzoate |
157652-24-9 | 95% | 250mg |
¥1629.0 | 2024-07-18 | |
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FC13228-10g |
ethyl 3-bromo-2-(bromomethyl)benzoate |
157652-24-9 | 95% | 10g |
$1150 | 2023-09-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTJ847-100mg |
Benzoic acid, 3-bromo-2-(bromomethyl)-, ethyl esterethyl 3-bromo-2-(bromomethyl)benzoate |
157652-24-9 | 95% | 100mg |
¥918.0 | 2024-04-23 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTJ847-250mg |
Benzoic acid, 3-bromo-2-(bromomethyl)-, ethyl esterethyl 3-bromo-2-(bromomethyl)benzoate |
157652-24-9 | 95% | 250mg |
¥1076.0 | 2024-04-23 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTJ847-1g |
Benzoic acid, 3-bromo-2-(bromomethyl)-, ethyl esterethyl 3-bromo-2-(bromomethyl)benzoate |
157652-24-9 | 95% | 1g |
¥2594.0 | 2024-04-23 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTJ847-5g |
Benzoic acid, 3-bromo-2-(bromomethyl)-, ethyl esterethyl 3-bromo-2-(bromomethyl)benzoate |
157652-24-9 | 95% | 5g |
¥7893.0 | 2024-04-23 | |
| eNovation Chemicals LLC | D696959-0.1g |
Ethyl 3-Bromo-2-(bromomethyl)benzoate |
157652-24-9 | 95% | 0.1g |
$140 | 2024-07-20 | |
| eNovation Chemicals LLC | D509171-5g |
3-Bromo-2-bromomethyl-benzoic acid ethyl ester |
157652-24-9 | 95% | 5g |
$1500 | 2025-02-20 |
Ethyl 3-bromo-2-(bromomethyl)benzoate Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:157652-24-9)Ethyl 3-bromo-2-(bromomethyl)benzoate
Order Number:A853970
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 07:48
Price ($):296.0
Email:sales@amadischem.com
Ethyl 3-bromo-2-(bromomethyl)benzoate Related Literature
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Jason Wan Lab Chip, 2020,20, 4528-4538
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:157652-24-9)Ethyl 3-bromo-2-(bromomethyl)benzoate
Purity:99%
Quantity:1g
Price ($):296.0